2,2-Diiodo-1,1,1,3,3,3-hexafluoropropane

• CAS No.: 38568-22-8
• Molecular Formula: C3F6I2
• Molecular Weight: 403.83 g/mol
• IUPAC Name: 1,1,1,3,3,3-hexafluoro-2,2-diiodopropane
• InChI: InChI=1S/C3F6I2/c4-2(5,6)1(10,11)3(7,8)9
• InChI Key: OZHIKVIWRZYESK-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)(F)F)(C(F)(F)F)(I)I

Description

2,2-Diiodo-1,1,1,3,3,3-hexafluoropropane (C₃F₆I₂) is a halogenated hydrocarbon featuring a hexafluoropropane backbone substituted with two iodine atoms at the 2-position. This compound is structurally distinct due to the high atomic weight and polarizability of iodine, which influence its physical and chemical properties, such as boiling point, reactivity, and environmental persistence .

Comparison with Similar Compounds

Data Tables

Table 1: Physical and Chemical Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Applications
2,2-Diiodo-1,1,1,3,3,3-hexafluoropropane	C₃F₆I₂	~400 (estimated)	Synthetic intermediate (hypothetical)
HFC-236fa	C₃H₂F₆	152.04	Refrigerant, fire suppressant
2,2-Dichloro-1,1,1,3,3,3-hexafluoropropane	C₃Cl₂F₆	236.92	Fluorocarbon synthesis
Bisphenol AF	C₁₅H₁₀F₆O₂	336.23	Polymer crosslinker

Table 2: Thermodynamic Properties of HFC-236fa and Analogs

Property	HFC-236fa	1,1,1,2,3,3-Hexafluoropropane (HFC-236ea)
Critical Temperature	408 K	412 K
Critical Pressure	2.94 MPa	3.02 MPa
Boiling Point (1 atm)	271 K	274 K

Environmental and Industrial Considerations

• Diiodo Analog: Potential environmental persistence due to C-F and C-I bond stability; toxicity data is lacking but merits further study.